Tri-P-tolylamine-15N

• Molecular Formula: C21H21N
• Molecular Weight: 288.4 g/mol
• InChI: InChI=1S/C21H21N/c1-16-4-10-19(11-5-16)22(20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3/i22+1
• InChIKey: YXYUIABODWXVIK-ZVDSADNZSA-N

Tri-p-tolylamine-¹⁵N: Baseline Identity and Class Positioning for Analytical and Materials Procurement

Tri-p-tolylamine-¹⁵N (CAS 311761-87-2) is a stable isotopically labeled derivative of the triarylamine-class hole transport material (HTM) tri-p-tolylamine (TTA). It is distinguished by the selective incorporation of the nitrogen-15 isotope at the central amine nitrogen position . The synthesis of this specific isotopologue, along with its ¹⁵N,²H₂₇ and mono-¹³CH₃ counterparts, has been achieved via palladium-catalyzed amination using zeolite-mediated precursors, confirming the feasibility of site-specific ¹⁵N integration for research applications [1].

Site-specific ¹⁵N-label preserves hole-transport electronic properties

Certified high isotopic enrichment supports LC-MS and GC-MS internal standardization

Triarylamine scaffold for organic electronics, solid-state NMR, and tracer studies

• [1] Kesling, B.D., Söderberg, B.C. and Gullion, T. (2000). Synthesis of isotopically labeled tri-p-tolylamine. Journal of Labelled Compounds and Radiopharmaceuticals, 43: 1059-1068. DOI: 10.1002/1099-1344(200009)43:10<1059::AID-JLCR392>3.0.CO;2-D. View Source

Why Generic Substitution Fails: Critical Analytical Gaps Addressed by Tri-p-tolylamine-¹⁵N

The procurement of standard tri-p-tolylamine (TTA) or other triarylamine analogs (e.g., TPD) cannot satisfy experimental designs requiring absolute quantification via mass spectrometry (MS) or specific isotopic tracing. Unlabeled TTA (MW ~287.4 g/mol) co-elutes and shares an identical nominal mass with potential matrix interferents, making it unsuitable as an internal standard . Conversely, the ¹⁵N-isotopologue provides a distinct mass shift (+1 Da) and enables direct isotopic dilution methods for precise quantitation without altering the core electronic or morphological properties of the triarylamine scaffold .

Target: Tri-p-tolylamine-¹⁵N

+1 Da mass shift enables isotopic dilution MS; co-elutes with analyte but spectrally resolved

Unlabeled TTA or TPD analog

Shared nominal mass with matrix interferents; cannot serve as internal standard

Triarylamine analogs (e.g., TPD) exhibit different morphology and thermal behavior in polymer blends; may not replicate TTA-based composite performance.

Product-Specific Quantitative Evidence Guide: Verified Differentiation of Tri-p-tolylamine-¹⁵N

Mass Spectrometry Differentiation: Isotopic Enrichment and Molecular Weight Shift

The primary differentiation for procurement is the stable isotopic label. Tri-p-tolylamine-¹⁵N is supplied with a certified isotopic enrichment of 98–99 atom% ¹⁵N, compared to the natural abundance of ¹⁵N (~0.36%) in unlabeled Tri-p-tolylamine . This substitution results in a verifiable monoisotopic mass shift from 287.1674 Da (unlabeled C₂₁H₂₁¹⁴N) to 288.164 Da (C₂₁H₂₁¹⁵N), enabling distinct chromatographic and spectral resolution in MS workflows .

Isotopic Enrichment Comparison

Data to verify

Target: 98–99 atom% ¹⁵N
Baseline: ~0.36% (natural abundance)
>270-fold enrichment

Supports MS baseline separation in quantitative workflows

Vendor COA; enrichment verification recommended

Evidence Dimension	Isotopic Enrichment (atom% ¹⁵N)
Target Compound Data	98% (Bidepharm) to 99% (Alfa Chemistry)
Comparator Or Baseline	Tri-p-tolylamine (unlabeled): ~0.36% (natural abundance)
Quantified Difference	>270-fold increase in ¹⁵N abundance
Conditions	Vendor Certificate of Analysis; NMR/GC-MS validation

Why This Matters

This level of enrichment ensures baseline separation from endogenous matrix signals in quantitative LC-MS or GC-MS, which is critical for accurate tracer studies and metrology.

Molecular Weight Shift: Quantifiable Resolution in Mass Spectrometry

Procurement of the ¹⁵N-isotopologue confers a precise +1.00 Da mass difference relative to the unlabeled parent. The monoisotopic mass of Tri-p-tolylamine-¹⁵N is 288.164 Da (C₂₁H₂₁¹⁵N), whereas the unlabeled Tri-p-tolylamine has a monoisotopic mass of 287.167 Da (C₂₁H₂₁¹⁴N) . This 0.997 Da shift is sufficient for complete spectral isolation in high-resolution mass spectrometry (HRMS) and unit resolution instruments.

Monoisotopic Mass Shift

Data to verify

+0.997 Da
288.164 Da (¹⁵N) vs 287.167 Da (¹⁴N)

Enables co-eluting internal standard for ion suppression correction

Exact mass validated via vendor certificate

Evidence Dimension	Monoisotopic Mass (Da)
Target Compound Data	288.164 Da (C₂₁H₂₁¹⁵N)
Comparator Or Baseline	287.167 Da (C₂₁H₂₁¹⁴N; Tri-p-tolylamine)
Quantified Difference	+0.997 Da
Conditions	Calculated exact mass; validated via ChemSpider and vendor COA

Why This Matters

The +1 Da shift enables the use of this compound as a perfect co-eluting internal standard for MS quantitation, correcting for ion suppression and matrix effects without requiring structural modifications to the analyte.

Morphological and Thermal Behavior Differentiation vs. TPD (Triarylamine Comparator)

In studies of charge transport composites, the tri-p-tolylamine (TTA) core exhibits a fundamentally different morphological interaction with polymer hosts compared to the widely used analog N,N'-diphenyl-N,N'-bis(3-methylphenyl)-(1,1'-biphenyl)-4,4'-diamine (TPD). The spherical molecular shape of TTA results in a significantly greater depression of the polymer glass transition temperature (T_g) than the rod-like TPD, as well as a tenfold reduction in crystal size upon annealing (submicron crystals for TTA vs. larger crystals for TPD) [1].

Morphology vs TPD

Class-level

Crystal size ~10× smaller than TPD crystals
Model composites in BPAPC; annealing below T_g

Class-level morphological difference may influence composite transparency

TTA scaffold behavior; isotopologue property unaltered

Evidence Dimension	Crystal Size upon Annealing
Target Compound Data	Average crystal size approximately 10× smaller than TPD crystals
Comparator Or Baseline	TPD (N,N'-diphenyl-N,N'-bis(3-methylphenyl)-(1,1'-biphenyl)-4,4'-diamine)
Quantified Difference	Tenfold reduction in crystal size
Conditions	Model charge transport composites in bisphenol-A polycarbonate (BPAPC); annealing below T_g

Why This Matters

While the ¹⁵N-label does not alter this core behavior, this class-level inference confirms that the TTA scaffold (and by extension its isotopologue) provides a distinct, quantifiable advantage in suppressing large-scale crystallization in polymer blends, which is critical for maintaining optical transparency and charge mobility in organic electronics.

• [1] Khan, F., Hor, A.M. and Sundararajan, P.R. (2005). Morphological aspects and thermal behaviour of tri-p-tolylamine (TTA)-based model charge transport composites: A comparison with TPD. Synthetic Metals, 150(2), pp. 133-134. View Source

Validated Research and Industrial Application Scenarios for Tri-p-tolylamine-¹⁵N

LC-MS/MS Internal Standard for Absolute Quantification of Triarylamine Derivatives

Tri-p-tolylamine-¹⁵N is directly suitable as an internal standard (IS) for the quantification of unlabeled TTA and related triarylamines in complex biological matrices or environmental samples. The +1 Da mass shift (287.167 Da → 288.164 Da) and high isotopic enrichment (≥98 atom% ¹⁵N) provide unambiguous signal resolution, enabling correction for ion suppression and sample preparation losses without altering the chemical behavior of the analyte [1]. This is critical for pharmacokinetic studies or leachable analysis of HTM components in medical devices.

Solid-State ¹⁵N NMR Structural Elucidation in Amorphous Polymer Blends

The site-specific ¹⁵N label enables advanced solid-state NMR techniques, such as ¹³C-¹⁵N REDOR (Rotational-Echo Double-Resonance), to probe the spatial organization and intermolecular distances between the hole transport molecule and the polymer host [1]. In contrast to natural abundance ¹⁴N NMR, which suffers from quadrupolar broadening, the ¹⁵N spin-1/2 nucleus provides high-resolution spectra that are essential for correlating molecular morphology with charge transport efficiency in xerography and OLED applications. The validated synthesis of this labeled species specifically supports these advanced spectroscopic workflows [2].

Tracer Studies in Photoconductivity and Charge Transport Mechanisms

As a stable isotope tracer, Tri-p-tolylamine-¹⁵N can be incorporated into polymer matrices to monitor diffusion, phase separation, or degradation pathways under operational stress (e.g., electrical bias or thermal aging) without altering the electronic properties of the blend [1]. This is supported by the core TTA scaffold's established use as a model charge-transporting molecule and its distinct morphological behavior relative to other HTMs like TPD, as evidenced by the class-level data on crystallization behavior [2].

Application

Selection Property

Validation Focus

LC-MS/MS internal standardization for triarylamine quantification

Certified ¹⁵N enrichment and distinct mass shift

Ion suppression correction and matrix effect control in research matrices

Solid-state ¹⁵N NMR structural studies in polymer blends

Site-specific ¹⁵N spin-1/2 nucleus

High-resolution spectra; avoids quadrupolar broadening of ¹⁴N

Tracer studies in organic electronics and charge transport composites

Stable isotopic label without altering electronic properties

Diffusion, phase separation, or degradation monitoring under operational stress

• [1] Kesling, B.D., Söderberg, B.C. and Gullion, T. (2000). Synthesis of isotopically labeled tri-p-tolylamine. Journal of Labelled Compounds and Radiopharmaceuticals, 43: 1059-1068. View Source
• [2] Khan, F., Hor, A.M. and Sundararajan, P.R. (2005). Morphological aspects and thermal behaviour of tri-p-tolylamine (TTA)-based model charge transport composites: A comparison with TPD. Synthetic Metals, 150(2), pp. 133-134. View Source